5-(3-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-(3-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C18H15ClFN3O2/c1-11-16(17(24)21-14-8-6-13(20)7-9-14)18(23(2)22-11)25-15-5-3-4-12(19)10-15/h3-10H,1-2H3,(H,21,24)
• InChI Key: MIKIUYQUNAFOMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C(=O)NC2=CC=C(C=C2)F)OC3=CC(=CC=C3)Cl)C
• Molecular Formula: C18H15ClFN3O2
• Molecular Weight: 359.8 g/mol

Description

5-(3-Chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide (5-CPFPC) is a small molecule that is used in a wide range of scientific research applications. It is a pyrazole derivative that has been used in a variety of biochemical and physiological studies. The aim of

Scientific Research Applications

Pyrazole Derivatives in Medicinal Chemistry

Pyrazole derivatives, such as 5-(3-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide, play a pivotal role in medicinal chemistry due to their wide range of biological activities. These compounds are known as pharmacophores and serve as key templates for combinatorial and medicinal chemistry. They are utilized extensively as synthons in organic synthesis and exhibit a broad spectrum of biological activities including anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, anticonvulsant, antihistaminic, and anti-HIV properties. The success of pyrazole COX-2 inhibitors underscores the significance of these heterocycles in drug development. Various synthetic strategies, including condensation followed by cyclization or multicomponent reactions, facilitate the synthesis of pyrazole-appended heterocyclic skeletons, highlighting their utility in extending heterocyclic systems for the design of new biological agents (Dar & Shamsuzzaman, 2015).

Environmental and Toxicological Studies

Chlorophenols, related structurally to the chlorophenoxy group in 5-(3-chlorophenoxy)-N-(4-fluorophenyl)-1,3-dimethyl-1H-pyrazole-4-carboxamide, are significant as environmental pollutants and precursors to dioxins in chemical and thermal processes. Studies have focused on the occurrence, toxicity, and degradation pathways of chlorophenols in the environment, especially in contexts like Municipal Solid Waste Incineration. These studies are crucial for understanding the environmental impact and managing the risks associated with chlorophenol and its derivatives, emphasizing the need for further research on their safe handling and disposal methods (Peng et al., 2016).